1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethanol
• InChI: InChI=1S/C11H21NO/c1-9(6-7-9)10(2,13)11(8-12)4-3-5-11/h13H,3-8,12H2,1-2H3
• InChI Key: XPVPUSRIBGEDJA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C(C)(C2(CCC2)CN)O

Description

1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol is a compound with the molecular formula C₁₁H₂₁NO and a molecular weight of 183.29 g/mol . This compound is characterized by its unique structure, which includes a cyclobutyl ring, a cyclopropyl ring, and an aminomethyl group.

Preparation Methods

The synthesis of 1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol involves several steps. One common synthetic route includes the following steps:

Formation of the cyclobutyl ring: This can be achieved through a cyclization reaction of a suitable precursor.

Introduction of the aminomethyl group: This step involves the reaction of the cyclobutyl compound with an aminomethylating agent under controlled conditions.

Formation of the cyclopropyl ring: This can be done through a cyclopropanation reaction of the intermediate compound.

Final assembly: The final step involves the coupling of the cyclobutyl and cyclopropyl intermediates to form the target compound.

Chemical Reactions Analysis

1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The aminomethyl group can undergo nucleophilic substitution reactions with halides or other electrophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions .

Scientific Research Applications

1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: It may be used in the development of new materials or as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets through binding interactions, leading to changes in cellular pathways and physiological responses .

Comparison with Similar Compounds

1-[1-(Aminomethyl)cyclobutyl]-1-(1-methylcyclopropyl)ethan-1-ol can be compared with similar compounds such as:

1-[1-(Aminomethyl)cyclobutyl]cyclobutan-1-ol: This compound has a similar structure but lacks the cyclopropyl ring, which may result in different chemical and biological properties.

1-(1-(Aminomethyl)cyclobutyl)-1-cyclopropylpropan-1-ol: This compound has a similar aminomethyl and cyclobutyl structure but differs in the positioning of the cyclopropyl group.

The uniqueness of this compound lies in its specific combination of functional groups and rings, which confer distinct chemical reactivity and potential biological activity .